Cas no 1600704-00-4 (4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane)

4-(Iodomethyl)-4-(oxan-2-yl)methoxyoxane is a specialized heterocyclic compound featuring both an iodomethyl group and a tetrahydropyranyl (oxane) ether moiety. This structure offers versatility as a reactive intermediate in organic synthesis, particularly in nucleophilic substitution reactions where the iodomethyl group serves as an efficient alkylating agent. The oxane ring enhances solubility in organic solvents, facilitating its use in complex multi-step syntheses. Its stability under mild conditions makes it suitable for applications in pharmaceutical and agrochemical research. The compound’s bifunctional nature allows for selective modifications, enabling the construction of structurally diverse molecules. Proper handling under inert conditions is recommended due to the reactivity of the iodo substituent.
4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane structure
1600704-00-4 structure
Product Name:4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane
CAS No:1600704-00-4
MF:C12H21IO3
MW:340.197816610336
CID:5920996
PubChem ID:114772670
Update Time:2025-08-05

4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane Chemical and Physical Properties

Names and Identifiers

    • 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane
    • EN300-1133162
    • 4-(iodomethyl)-4-[(oxan-2-yl)methoxy]oxane
    • 1600704-00-4
    • Inchi: 1S/C12H21IO3/c13-10-12(4-7-14-8-5-12)16-9-11-3-1-2-6-15-11/h11H,1-10H2
    • InChI Key: CIBINRUVSWVEQZ-UHFFFAOYSA-N
    • SMILES: ICC1(CCOCC1)OCC1CCCCO1

Computed Properties

  • Exact Mass: 340.05354g/mol
  • Monoisotopic Mass: 340.05354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 27.7Ų

4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane Pricemore >>

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Additional information on 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane

Comprehensive Overview of 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane (CAS No. 1600704-00-4)

4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane (CAS No. 1600704-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features an iodomethyl group and a oxan-2-yl methoxyoxane moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, material science, and agrochemical development.

The compound’s molecular structure, characterized by the presence of both iodine and tetrahydropyran derivatives, offers exceptional reactivity for cross-coupling reactions, a hot topic in modern organic synthesis. With the growing demand for sustainable chemistry and green synthesis, 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane is being explored as a key building block for eco-friendly catalytic processes. Its stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane, driven by their relevance in medicinal chemistry and biomaterials. Searches for "iodomethyl derivatives in drug design" and "oxane-based scaffolds" have surged, reflecting its importance in cutting-edge research. Additionally, its potential role in click chemistry and bioorthogonal reactions aligns with the trend toward precision-targeted therapies.

From an industrial perspective, CAS No. 1600704-00-4 is being evaluated for scalability in fine chemical manufacturing. Companies are investing in optimizing its synthesis to meet the demands of custom synthesis and contract research organizations (CROs). Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for process chemists seeking efficient production methods.

Another area of exploration is the compound’s potential in polymer chemistry. The oxane ring and iodomethyl functionality provide opportunities for designing novel functionalized polymers with tailored properties. This aligns with the rising interest in smart materials and responsive coatings, where such intermediates can play a pivotal role.

Safety and handling of 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane are also critical discussion points. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers often search for "handling iodinated compounds" and "stability of heterocyclic ethers," underscoring the need for clear guidelines in laboratory settings.

In summary, 4-(iodomethyl)-4-(oxan-2-yl)methoxyoxane (CAS No. 1600704-00-4) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, material science, and industrial chemistry ensures its continued prominence in research and development. As innovation in synthetic methodologies advances, this compound is poised to remain a valuable asset for scientists and engineers alike.

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